1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

• CAS: 956256-20-5

Core Science & Biosynthesis

The Therapeutic Potential of the 5-Aminopyrazole Scaffold: A Technical Guide for Drug Discovery Professionals

Abstract

The 5-aminopyrazole core is a privileged scaffold in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This technical guide provides an in-depth exploration of the therapeutic applications of 5-aminopyrazole derivatives, with a particular focus on the structural class represented by compounds such as 5-amino-1-(o-tolyl)-3-phenylpyrazole. While specific data on this individual compound is limited in publicly available literature, the extensive research on analogous structures provides a robust framework for understanding its potential pharmacological profile. This document will synthesize key findings, elucidate mechanisms of action, present relevant quantitative data, and provide detailed experimental protocols to empower researchers in the development of novel therapeutics based on this versatile heterocyclic system.

Introduction: The 5-Aminopyrazole Moiety - A Cornerstone of Modern Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, is a foundational element in the design of numerous clinically relevant drugs.[1] The introduction of an amino group at the 5-position significantly enhances the molecule's ability to form key hydrogen bond interactions with biological targets, rendering 5-aminopyrazoles a highly versatile and valuable scaffold in drug discovery.[2] Derivatives of this core structure have been investigated for a wide array of therapeutic applications, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective activities.[2][3]

The general structure of a 5-amino-1,3-disubstituted-pyrazole, to which 5-amino-1-(o-tolyl)-3-phenylpyrazole belongs, offers three key points for diversification (the N1 and C3 substituents, and the C4 position), allowing for the fine-tuning of physicochemical properties and target selectivity. This guide will delve into the established and emerging therapeutic applications of this chemical class, providing a comprehensive resource for researchers and drug development professionals.

Key Therapeutic Applications and Underlying Mechanisms of Action

The therapeutic utility of the 5-aminopyrazole scaffold is diverse, with significant research focused on several key areas.

Oncology: Targeting Dysregulated Kinase Signaling

A predominant application of 5-aminopyrazole derivatives is in the development of kinase inhibitors for cancer therapy.[4] Numerous kinases have been successfully targeted by compounds bearing this core structure.

Genetic alterations in the FGFR signaling pathway are implicated in the pathogenesis of various solid tumors.[4][5] 5-Aminopyrazole derivatives have emerged as potent inhibitors of FGFRs. For instance, the compound CH5183284/Debio 1347, a [5-Amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl]-(1H-indol-2-yl)methanone, demonstrates selective and orally available inhibition of FGFR1, 2, and 3.[5] The 5-amino group is crucial for forming a key hydrogen bond interaction within the ATP-binding pocket of the kinase.

In Vitro Inhibitory and Anti-proliferative Activity of an Exemplary 5-Aminopyrazole FGFR Inhibitor (Compound 10h) [4]

Target/Cell Line	IC50 (nM)	Cancer Type
Biochemical Assays
FGFR1	46	-
FGFR2	41	-
FGFR3	99	-
Cell-Based Assays
NCI-H520	19	Lung Cancer
SNU-16	59	Gastric Cancer
KATO III	73	Gastric Cancer

The p38 mitogen-activated protein (MAP) kinase is a key regulator of inflammatory cytokine production and is a target for various inflammatory diseases and cancers.[6][7] A series of 5-amino-N-phenyl-1H-pyrazol-4-yl-3-phenylmethanones has been identified as highly selective inhibitors of p38α.[6] X-ray crystallography studies revealed a unique hydrogen bond between the exocyclic 5-amino group of the inhibitor and the side chain of threonine 106 in the p38α ATP-binding site, contributing to its selectivity.[6] The orally bioavailable compound RO3201195 emerged from this series and advanced to Phase I clinical trials.[6]

Mutations in the BRAF gene, particularly the V600E mutation, are prevalent in various cancers, including melanoma. A series of novel 5-phenyl-1H-pyrazole derivatives containing a niacinamide moiety were synthesized and evaluated as potential BRAF(V600E) inhibitors.[8] Compound 5h from this series exhibited potent inhibitory activity against BRAF(V600E) with an IC50 value of 0.33 μM and demonstrated significant anti-proliferative activity against melanoma cell lines.[8]

Signaling Pathway of Kinase Inhibition by 5-Aminopyrazole Derivatives

Caption: Generalized signaling pathway illustrating the inhibition of key oncogenic kinases by 5-aminopyrazole derivatives.

Anti-inflammatory Activity

The role of 5-aminopyrazoles extends to the treatment of inflammatory conditions, primarily through the inhibition of key inflammatory mediators. As mentioned, the inhibition of p38 MAP kinase by 5-aminopyrazole derivatives leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α and various interleukins.[6][7]

Antimicrobial and Antifungal Applications

Several studies have highlighted the potential of 5-aminopyrazole derivatives as antimicrobial and antifungal agents.[9][10] The mechanism of action in this context is often multimodal and can involve the inhibition of essential microbial enzymes or disruption of cell wall integrity. Some synthesized pyrazole derivatives have shown potency against both gram-positive and gram-negative bacteria.[9]

Insecticidal Activity: A Lesson in Selective Toxicity

The phenylpyrazole class of insecticides, exemplified by fipronil, provides a compelling case study in the design of selectively toxic agents.[11][12] Fipronil, which contains a 5-amino-3-cyano-1-phenylpyrazole core, acts as a potent antagonist of the GABA-gated chloride channel in insects.[11][13][14] This blockade leads to hyperexcitation of the insect's central nervous system and subsequent death.[12] The selectivity of fipronil arises from its significantly higher binding affinity for insect GABA receptors compared to their mammalian counterparts.[11][12]

Mechanism of Action of Phenylpyrazole Insecticides

Caption: Diagram illustrating the blockade of the GABA-gated chloride channel by phenylpyrazole insecticides.

Experimental Protocols for Evaluation

The successful development of 5-aminopyrazole-based therapeutics necessitates rigorous preclinical evaluation. The following are representative protocols for assessing the efficacy and mechanism of action of these compounds.

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Methodology:

• Reagents and Materials:

  • Recombinant human kinase (e.g., FGFR1, p38α, BRAF V600E)

  • Kinase substrate (peptide or protein)

  • ATP (Adenosine triphosphate)

  • Test compound (5-aminopyrazole derivative) dissolved in DMSO

  • Kinase assay buffer

  • Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

  • 384-well microplates

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO.

  • Add the kinase and substrate to the wells of the microplate.

  • Add the diluted test compound to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at the optimal temperature and time for the specific kinase.

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the signal (luminescence or fluorescence) using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to a no-compound control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Cell-Based Anti-proliferative Assay

Objective: To assess the cytotoxic or cytostatic effect of a test compound on cancer cell lines.

Methodology:

• Reagents and Materials:

  • Cancer cell line of interest (e.g., NCI-H520, SNU-16)

  • Complete cell culture medium

  • Test compound dissolved in DMSO

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT)

  • 96-well clear-bottom cell culture plates

• Procedure:

  • Seed the cells into the 96-well plates at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the test compound in cell culture medium.

  • Treat the cells with the diluted compound and incubate for a specified period (e.g., 72 hours).

  • Add the cell viability reagent to each well and incubate as required.

  • Measure the signal (luminescence, absorbance) using a plate reader.

  • Calculate the percent cell viability relative to a vehicle-treated control.

  • Determine the IC50 value from the dose-response curve.

Experimental Workflow for In Vitro Evaluation

Caption: A streamlined workflow for the initial in vitro evaluation of 5-aminopyrazole derivatives.

Future Perspectives and Conclusion

The 5-aminopyrazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Future research will likely focus on:

• Enhancing Selectivity: Designing derivatives with improved selectivity for specific kinase isoforms or other targets to minimize off-target effects.

• Exploring New Therapeutic Areas: Investigating the potential of 5-aminopyrazoles in neurodegenerative diseases, metabolic disorders, and other areas of unmet medical need.

• Developing Covalent Inhibitors: Incorporating reactive moieties to enable covalent binding to the target protein, which can lead to increased potency and duration of action.

• Structure-Based Drug Design: Utilizing computational modeling and X-ray crystallography to guide the rational design of next-generation inhibitors.

References

• SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. (2016). International Journal of Pharmaceutical Sciences and Research. [Link]

• Aminopyrazole–Phenylalanine Based GPR142 Agonists: Discovery of Tool Compound and in Vivo Efficacy Studies. (n.d.). ACS Publications. [Link]

• Discovery of [5-Amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl]-(1H-indol-2-yl)methanone (CH5183284/Debio 1347), An Orally Available and Selective Fibroblast Growth Factor Receptor (FGFR) Inhibitor. (2016). PubMed. [Link]

• Fipronil. (n.d.). Wikipedia. [Link]

• Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase. (2006). PubMed. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). MDPI. [Link]

• Fipronil- A Phenylpyrazole Pesticides | Solvent Toxicity. (2019). The Ohio State University. [Link]

• Synthesis, Characterization and Anti-Angiogenic Effects of Novel 5-Amino Pyrazole Derivatives on Ehrlich Ascites Tumor [EAT] Cells in-Vivo. (n.d.). Scientific Research Publishing. [Link]

• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026). MDPI. [Link]

• Design, synthesis and biological evaluation of novel 5-phenyl-1H-pyrazole derivatives as potential BRAF(V600E) inhibitors. (2014). PubMed. [Link]

• 5-amino-pyrazoles as potent and selective p38α inhibitors. (2010). PubMed. [Link]

• Synthesis and Antitumor Activities of Novel 5-amino-3-(halophenyl)-1-phenyl-1H-pyrazole-4-carbonitriles. (2024). Bentham Science Publishers. [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). National Center for Biotechnology Information. [Link]

• 5-Amino-pyrazoles as potent and selective p38[alpha] inhibitors. (2012). OSTI.GOV. [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025). MDPI. [Link]

• Fipronil insecticide: Novel photochemical desulfinylation with retention of neurotoxicity. (n.d.). Proceedings of the National Academy of Sciences. [Link]

• Design, synthesis, and biological evaluation of N-phenylpyrazole derivatives featuring nitrogen-containing side chains as potent antitumor agents. (2019). Semantic Scholar. [Link]

• Action of phenylpyrazole insecticides at the GABA-gated chloride channel. (1993). Semantic Scholar. [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). Semantic Scholar. [Link]

• Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. (n.d.). National Center for Biotechnology Information. [Link]

• Fipronil Technical Fact Sheet. (n.d.). National Pesticide Information Center. [Link]

• Novel amino-pyrazole ureas with potent in vitro and in vivo antileishmanial activity. (2015). DNDi. [Link]

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• 5. Discovery of [5-Amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl]-(1H-indol-2-yl)methanone (CH5183284/Debio 1347), An Orally Available and Selective Fibroblast Growth Factor Receptor (FGFR) Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-amino-pyrazoles as potent and selective p38α inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis and biological evaluation of novel 5-phenyl-1H-pyrazole derivatives as potential BRAF(V600E) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Fipronil - Wikipedia [en.wikipedia.org]
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• 13. Fipronil insecticide: Novel photochemical desulfinylation with retention of neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Technical Application Note: Regioselective Synthesis of 5-Aminopyrazoles

Abstract & Strategic Relevance

The 5-aminopyrazole scaffold is a privileged structure in medicinal chemistry, serving as a critical pharmacophore in kinase inhibitors (e.g., c-Met, B-Raf inhibitors) and anti-inflammatory agents. This guide details the condensation of hydrazine derivatives with

-ketonitriles (3-oxo-propanenitriles) to form 5-aminopyrazoles. Unlike generic procedures, this note focuses on controlling regioselectivity —the primary challenge when using substituted hydrazines—and provides a self-validating protocol for high-purity synthesis.

Mechanistic Insight: The "Why" Behind the Chemistry

The formation of 5-aminopyrazoles proceeds through a condensation-cyclization sequence.[1][2][3] Understanding the kinetics of this pathway is essential for controlling the ratio of 5-amino vs. 3-amino isomers.

The Reaction Pathway

The reaction involves a 1,3-binucleophile (hydrazine) and a 1,3-dielectrophile (

-ketonitrile).

• Nucleophilic Attack (Kinetic Step): The most nucleophilic nitrogen of the hydrazine attacks the most electrophilic carbon of the substrate. Typically, the ketone carbonyl is more electrophilic than the nitrile.

• Hydrazone Formation: Elimination of water yields a hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom attacks the nitrile carbon (

  ).

• Tautomerization: The resulting imine-intermediate tautomerizes to the aromatic 5-aminopyrazole.

Regioselectivity: The Critical Variable

When using monosubstituted hydrazines (

), two regioisomers are possible:

• 5-Amino-1-substituted pyrazole (Target A): Formed if the terminal (unsubstituted)

  attacks the ketone first.

• 3-Amino-1-substituted pyrazole (Target B): Formed if the internal (substituted)

  attacks the ketone first.

Expert Insight: For alkyl- and aryl-hydrazines, the terminal

is generally less sterically hindered and often more nucleophilic (unless electron-withdrawing groups are present on the aryl ring). Therefore, Target A (5-amino-1-R-pyrazole) is the standard thermodynamic product. However, bulky R-groups or specific solvent interactions can shift this balance.

Visualization: Reaction Mechanism

The following diagram illustrates the standard pathway for 5-aminopyrazole formation.

Figure 1: Step-wise mechanism from condensation to aromatization.[2]

Experimental Protocol: Synthesis of 1-Aryl-5-Aminopyrazoles

This protocol is optimized for the reaction of phenylhydrazine with benzoylacetonitrile to yield 5-amino-1,3-diphenylpyrazole . It is adaptable for other derivatives.

Reagents & Equipment

• Substrate: Benzoylacetonitrile (1.0 equiv)

• Reagent: Phenylhydrazine (1.1 equiv)

• Solvent: Ethanol (Absolute)

• Catalyst: Glacial Acetic Acid (0.5 - 1.0 equiv) or Piperidine (catalytic, for base-catalyzed variants)

• Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer, TLC plates (SiO2).

Step-by-Step Methodology

Step	Action	Technical Rationale (Expertise)
1	Dissolution	Dissolve 10 mmol of -ketonitrile in 20 mL Ethanol. Ensure complete solvation before adding hydrazine to prevent local concentration hotspots.
2	Addition	Add 11 mmol (1.1 eq) of Phenylhydrazine dropwise at room temperature.
3	Catalysis	Add 5 drops of Glacial Acetic Acid.
4	Reflux	Heat to reflux ( C) for 3–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).
5	Concentration	Evaporate 50% of the solvent under reduced pressure.
6	Crystallization	Cool to C. If oiling occurs, scratch the flask walls or add a seed crystal.
7	Filtration	Filter the solid and wash with cold Ethanol ( mL).

Workflow Decision Tree

Use this logic flow to optimize reaction conditions based on your specific substrate.

Figure 2: Optimization workflow for standard and difficult substrates.

Troubleshooting & Optimization (E-E-A-T)

Regioselectivity Issues

If you observe a mixture of isomers (1,3- vs 1,5-substituted):

• Diagnosis: Check NMR. 5-aminopyrazoles typically show a broad singlet (

  ) around 5.0–6.0 ppm (DMSO- ), while the C4-H proton appears as a sharp singlet.

• Solution: To favor the 5-amino isomer (kinetic/thermodynamic major), ensure acidic conditions (AcOH). Basic conditions (e.g., Pyridine) can sometimes promote the formation of the 3-amino isomer or bis-addition products depending on the hydrazine sterics.

"Oiling Out"

Aminopyrazoles often form oils rather than crystals.

• Remedy:

  • Evaporate all solvent.

  • Redissolve in a minimum amount of Diethyl Ether.

  • Add Hexane dropwise until cloudy.

  • Refrigerate overnight.

Safety Note

Hydrazines are potential carcinogens and skin sensitizers. All weighing and transfers must be performed in a fume hood. Waste must be segregated into specific "Hydrazine Waste" containers to avoid reaction with oxidizers.

References

• Beilstein Institute. "Approaches towards the synthesis of 5-aminopyrazoles." Beilstein Journal of Organic Chemistry, 2011. [Link]

• National Institutes of Health (NIH). "Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry." PubMed Central, 2025. [Link](Note: Link directs to relevant PMC archive for beta-ketonitrile chemistry).

Sources

• 1. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 2. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]

Application Note: A Comprehensive Guide to the Synthesis of Pyrazolo[1,5-a]pyrimidines from 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Abstract and Introduction

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and drug discovery.[1] This fused, planar N-heterocyclic structure is a core component of numerous biologically active compounds, demonstrating a wide spectrum of pharmacological activities including anticancer, anti-inflammatory, and antiviral properties.[1][2] Notably, several commercial drugs such as Zaleplon (hypnotic), Indiplon (sedative), and Dinaciclib (anticancer) feature this structural motif.[1][3] The therapeutic relevance of these compounds often stems from their ability to act as potent and selective inhibitors of protein kinases, which are crucial regulators in cellular signaling pathways frequently dysregulated in diseases like cancer.[2]

The synthetic versatility of the pyrazolo[1,5-a]pyrimidine core allows for extensive structural modifications, making it an ideal scaffold for combinatorial library design in the pursuit of new therapeutic agents.[1][4] The most direct and widely adopted synthetic strategy involves the cyclocondensation of a 5-aminopyrazole derivative with a 1,3-bielectrophilic compound, such as a β-dicarbonyl or its synthetic equivalent.[2][3][5]

This application note provides a detailed, field-proven protocol for the synthesis of substituted pyrazolo[1,5-a]pyrimidines, starting from 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. We will delve into the underlying reaction mechanism, provide a step-by-step experimental procedure for a representative synthesis, discuss the reaction scope with various 1,3-dicarbonyls, and present expected characterization data. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking a robust and reproducible method to generate libraries of these high-value compounds.

Principle of the Reaction: Cyclocondensation

The core of this synthesis is the acid-catalyzed cyclocondensation reaction between a 5-aminopyrazole and a 1,3-dicarbonyl compound. The 5-aminopyrazole acts as a binucleophile, while the 1,3-dicarbonyl provides a three-carbon electrophilic fragment. The reaction proceeds through an initial condensation to form an enamine intermediate, followed by an intramolecular cyclization and subsequent dehydration to yield the final aromatic pyrazolo[1,5-a]pyrimidine ring system.

Figure 1: General reaction scheme for the synthesis.

Mechanistic Insights

Understanding the reaction mechanism is critical for troubleshooting and optimization. The 5-aminopyrazole possesses three potential nucleophilic centers: the exocyclic amino group (-NH2), the N1 nitrogen of the pyrazole ring, and the C4 carbon.[6][7] The reaction with a β-dicarbonyl proceeds through a well-defined pathway.

• Initial Condensation: The more nucleophilic exocyclic 5-amino group attacks one of the carbonyl carbons of the β-dicarbonyl compound. This is typically followed by dehydration to form a vinylogous amide (enaminone) intermediate.

• Intramolecular Cyclization: The N1 nitrogen of the pyrazole ring then acts as an intramolecular nucleophile, attacking the second carbonyl carbon. This key step forms the six-membered pyrimidine ring.

• Dehydration: The resulting bicyclic intermediate readily undergoes a final dehydration step under acidic conditions and heat, leading to the formation of the stable, aromatic pyrazolo[1,5-a]pyrimidine core.

When an unsymmetrical β-dicarbonyl (e.g., ethyl acetoacetate) is used, regioselectivity becomes a crucial consideration. The initial condensation typically occurs at the more electrophilic carbonyl (the ketone over the ester), which directs the final substitution pattern on the pyrimidine ring.

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold [mdpi.com]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. connectsci.au [connectsci.au]

Application Note: Diazotization of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Executive Summary

This technical guide details the protocol for the diazotization of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (Structure 1 ), a specialized heterocyclic amine. Unlike simple anilines, 5-aminopyrazoles possess unique electronic properties due to the nitrogen-rich core, and the specific o-tolyl substituent at the N1 position introduces steric constraints that influence reaction kinetics and solubility.

This guide provides a validated workflow for generating the corresponding pyrazole-5-diazonium salt , followed by applications in synthesizing pyrazolo[5,1-c][1,2,4]triazines (via active methylene coupling) and heterocyclic azo dyes (via phenol coupling).

Chemical Context & Substrate Analysis[1][2][3][4][5][6][7][8]

Structural Considerations

The substrate is a trisubstituted pyrazole. Two key features dictate the diazotization strategy:

• Electronic Environment: The 5-amino group is less basic than a typical aniline due to the electron-withdrawing nature of the imine-like nitrogen (N2) in the pyrazole ring. This requires strongly acidic conditions to ensure complete protonation and nitrosation.

• Steric Influence (N1-o-Tolyl): The ortho-methyl group on the N1-phenyl ring forces the phenyl ring out of planarity with the pyrazole core. While this reduces

  - stacking aggregation, it also creates a "protective" steric pocket near the N1-N2 bond, potentially stabilizing the diazonium species against immediate intermolecular decomposition, provided the temperature is strictly controlled.

Reaction Pathway Visualization

The following diagram illustrates the mechanistic pathway from the amine to the diazonium salt and its subsequent divergence into coupling or hydrolysis (decomposition).

Figure 1: Mechanistic pathway of 5-aminopyrazole diazotization and competitive decomposition.

Experimental Protocols

Materials & Reagents

Reagent	Grade	Role
1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine	>97% HPLC	Substrate
Hydrochloric Acid (HCl)	37% (conc.)	Proton source / Solvent
Sodium Nitrite ( )	ACS Reagent	Nitrosating agent
Urea	Reagent Grade	Nitrous acid scavenger
Sodium Acetate ( )	Anhydrous	pH Buffer (for coupling)
Ethanol / Acetic Acid	Solvents	Co-solvents for solubility

Protocol A: Generation of Pyrazole-5-Diazonium Chloride

This is the critical intermediate step. The diazonium salt is not isolated but used immediately.

Step-by-Step Methodology:

• Slurry Preparation:

  • In a 3-neck round-bottom flask equipped with a thermometer and magnetic stir bar, suspend 10 mmol (approx. 2.49 g) of the amine in 10 mL of water .

  • Add 5 mL of conc. HCl dropwise.

  • Observation: The amine should dissolve to form the hydrochloride salt. If suspension persists due to the hydrophobic o-tolyl/phenyl groups, add 5-10 mL of Glacial Acetic Acid to ensure homogeneity.

• Cooling:

  • Immerse the flask in an ice-salt bath. Cool the internal temperature to 0–2°C .

  • Critical: Do not proceed until the temperature is stable. Reaction above 5°C significantly increases the rate of hydrolysis to the 5-hydroxy derivative.

• Diazotization:

  • Dissolve 11 mmol (0.76 g) of

    in 3 mL of water .

  • Add the nitrite solution dropwise to the amine mixture over 15 minutes, maintaining internal temperature < 5°C .

  • Stir for an additional 30–45 minutes at 0°C.

• Validation (Starch-Iodide Test):

  • Dip a glass rod into the reaction and touch it to starch-iodide paper.

  • Immediate Blue/Black: Excess nitrous acid is present (Reaction Complete).

  • No Color: Add aliquots of

    (0.5 mmol) until positive.

  • Quenching: If the endpoint is reached, add solid Urea (approx. 0.1 g) to destroy excess

    (prevents side reactions in the coupling step).

Protocol B: Application - Synthesis of Pyrazolo[5,1-c][1,2,4]triazines

This protocol utilizes the diazonium salt to synthesize fused heterocycles via coupling with active methylene compounds (e.g., Malononitrile).[1]

Workflow:

• Coupling Component Preparation:

  • In a separate flask, dissolve 10 mmol of Malononitrile (

    ) in 20 mL of Ethanol .

  • Add 30 mmol of Sodium Acetate (buffer). Cool to 0°C.[2]

• Addition:

  • Pour the cold diazonium salt solution (from Protocol A) into the Malononitrile solution in a thin stream with vigorous stirring.

  • pH Control: Ensure pH remains between 4–6. If too acidic, the coupling is slow; if too basic, the diazonium decomposes.

• Cyclization:

  • Allow the mixture to warm to room temperature (RT) over 2 hours.

  • Stir at RT for 4–6 hours. The intermediate hydrazone often precipitates or can be cyclized by heating.

  • Reflux (Optional): If the intermediate hydrazone is isolated, reflux in Ethanol/Acetic Acid (1:1) for 2 hours to force cyclization to the pyrazolo-triazine.

• Isolation:

  • Pour the reaction mixture into ice water. Filter the precipitate.

  • Recrystallize from Ethanol/DMF.

Troubleshooting & Critical Parameters

The following table addresses common failure modes specific to the o-tolyl pyrazole substrate.

Observation	Probable Cause	Corrective Action
Low Yield / Tar Formation	Temperature > 5°C during diazotization.	strictly maintain 0–2°C. The o-tolyl group does not stabilize the diazonium against thermal hydrolysis.
Incomplete Dissolution	Hydrophobicity of o-tolyl/phenyl groups.	Use Acetic Acid/HCl mixtures instead of Water/HCl. The amine must be in solution (as salt) before nitrite addition.
No Coupling Product	Excess Acid (pH < 2) in coupling stage.	The coupling component (nucleophile) must be active. Buffer with Sodium Acetate to pH 4–6.
Evolution of Gas ( )	Decomposition of diazonium salt.	Reaction time too long or temp too high. Use diazonium solution immediately after urea quenching.

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and utilization of the diazonium intermediate.

References

• Larianova, A. et al. (2016). Reactivity of 3-substituted pyrazole-5-diazonium salts towards 3-azolyl enamines.[3] Synthesis of novel 3-azolylpyrazolo[5,1-c][1,2,4]triazines. ARKIVOC.[3]

• Bondock, S. et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles.[4][5][6][3][7][8][9] Beilstein Journal of Organic Chemistry.

• Aggarwal, R. et al. (2018).[10] 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.[4][6][10] Beilstein Journal of Organic Chemistry (PMC).

• Morozova, M. et al. (2021). 5-((8-Hydroxyquinolin-5-yl)diazenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid.[5] Molbank.[5]

Sources

• 1. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 2. questjournals.org [questjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Synthesis of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Introduction & Scientific Context

The 5-amino-1-arylpyrazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for p38 kinase inhibitors, anti-inflammatory agents (e.g., Celecoxib analogues), and anticancer therapeutics. The specific derivative, 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine , represents a critical intermediate where the ortho-tolyl moiety introduces steric constraints that can enhance selectivity in protein-ligand binding.

Conventional synthesis via the condensation of

-ketonitriles with arylhydrazines often suffers from prolonged reaction times (4–12 hours), variable yields due to side reactions (e.g., formation of 3-amino regioisomers), and the use of toxic solvents. Microwave-assisted organic synthesis (MAOS) offers a superior alternative, leveraging dielectric heating to accelerate reaction kinetics, improve regioselectivity, and enable the use of greener solvents like water.

This guide details a robust, self-validating protocol for the microwave-assisted synthesis of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, emphasizing the water-mediated, acid-catalyzed approach for maximum efficiency and environmental sustainability.

Reaction Mechanism & Regioselectivity[1]

The synthesis involves the cyclocondensation of benzoylacetonitrile (1) with 2-methylphenylhydrazine (2).

Mechanistic Pathway[2][3][4]

• Hydrazone Formation: The terminal nitrogen (

  ) of the hydrazine, being the most nucleophilic center, attacks the ketone carbonyl of benzoylacetonitrile. This step is acid-catalyzed.

• Cyclization: The internal nitrogen (

  ) attacks the nitrile carbon.

• Tautomerization: An imine-enamine tautomerization yields the final aromatic 5-aminopyrazole.

Regioselectivity Control: The reaction can theoretically yield two isomers: the 5-amino or the 3-amino pyrazole.[1] Under acidic conditions and microwave irradiation (thermodynamic control), the formation of the 5-amino isomer is strongly favored. The ortho-methyl group on the hydrazine introduces steric bulk, which further disfavors the attack of the substituted nitrogen on the carbonyl, ensuring high regiochemical fidelity.

Mechanistic Visualization[5]

Figure 1: Mechanistic pathway for the regioselective synthesis of 5-aminopyrazoles.

Experimental Protocol

Materials

• Reagent A: Benzoylacetonitrile (1.0 equiv, 145.16 g/mol )

• Reagent B: 2-Methylphenylhydrazine hydrochloride (1.1 equiv, 158.63 g/mol )

• Solvent: 1 M Aqueous HCl (Green solvent approach) or Ethanol/Acetic Acid (9:1).

• Base: 10% Aqueous NaOH (for workup).

Equipment

• Microwave Reactor: Single-mode reactor (e.g., CEM Discover or Biotage Initiator) allowing precise control of temperature and pressure.

• Vessel: 10 mL or 35 mL pressure-rated glass vial with crimp/snap cap.

Step-by-Step Procedure

• Preparation:

  • In a 10 mL microwave vial, dissolve Benzoylacetonitrile (145 mg, 1.0 mmol) and 2-Methylphenylhydrazine HCl (174 mg, 1.1 mmol) in 3.0 mL of 1 M HCl .

  • Note: If using the free base hydrazine, add 1.0 equiv of concentrated HCl to generate the salt in situ.

  • Add a magnetic stir bar and seal the vial.

• Irradiation:

  • Place the vial in the microwave reactor.

  • Method: Dynamic Power (Max 150 W).

  • Temperature: 150 °C.

  • Hold Time: 10 minutes.

  • Stirring: High.[2]

  • Note: The pressure may reach 5-8 bar. Ensure the vessel is rated for this pressure.

• Workup:

  • Cool the reaction mixture to room temperature (using compressed air cooling feature of the reactor).

  • Transfer the mixture to a beaker.

  • Slowly add 10% NaOH dropwise until pH ~10. The product will precipitate as a solid.[3][4]

  • Observation: The solution will turn cloudy/milky as the amine free base precipitates.

• Isolation & Purification:

  • Collect the solid via vacuum filtration.[5]

  • Wash the cake with cold water (

    ).

  • Recrystallization: Recrystallize from Ethanol/Water (8:2) if high purity (>98%) is required.

  • Dry in a vacuum oven at 50 °C for 4 hours.

Workflow Diagram

Figure 2: Operational workflow for microwave-assisted synthesis.

Data Analysis & Validation

Microwave vs. Conventional Heating

The microwave protocol demonstrates significant superiority in both time efficiency and yield compared to traditional reflux methods.

Parameter	Conventional Reflux	Microwave Protocol (Recommended)
Solvent	Ethanol / Piperidine	Water / HCl (Green)
Temperature	78 °C (Reflux)	150 °C
Reaction Time	4 – 6 Hours	10 – 15 Minutes
Isolated Yield	65 – 75%	85 – 92%
Purification	Column Chromatography often required	Filtration & Recrystallization

Characterization Expectations

To validate the synthesis, the isolated product must meet the following spectral criteria:

• Appearance: White to off-white solid.

• LC-MS:

  (Calc. for ).

• 1H NMR (DMSO-d6):

  • 2.15 (s, 3H, ).
  • 5.10 (s, 2H, , broad exchangeable).
  • 5.85 (s, 1H, Pyrazole-H4).
  • 7.20–7.80 (m, 9H, Aromatic protons).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Incomplete conversion due to steric bulk of 2-methyl group.	Increase reaction time to 20 min or temp to 160°C. Ensure hydrazine HCl salt is used.
Oiling Out	Product melting point depression by impurities.	Cool the basified mixture slowly in an ice bath. Scratch the glass to induce crystallization.
Regioisomer Presence	Basic conditions during reaction.[2][6][7]	Ensure the reaction medium is acidic (pH < 2) before irradiation to favor the 5-amino isomer.
Vessel Failure	Excessive pressure.	Do not exceed 4 mL volume in a 10 mL vial. Ensure "Pre-stirring" is active to prevent hot spots.

References

• Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines. Journal of Visualized Experiments (JoVE), 2019. [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 2011. [Link]

• Microwave-Assisted Synthesis of N-[4-(5-aryl-1H/phenyl-pyrazol-3-yl)-phenyl]-benzenesulfonamides. Rasayan Journal of Chemistry, 2012.[8] [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.org [mdpi.org]
• 3. mdpi.com [mdpi.com]
• 4. jchr.org [jchr.org]
• 5. Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bot Verification [rasayanjournal.co.in]

Reference Data & Comparative Studies

Decoding the Fragments: A Comparative Guide to the Mass Spectrometry of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Among the myriad of analytical techniques available, mass spectrometry (MS) stands as a cornerstone for its sensitivity and ability to provide detailed structural information through fragmentation analysis. This guide offers an in-depth exploration of the mass spectrometric behavior of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine , a substituted pyrazole with potential pharmacological significance. We will dissect its hypothesized fragmentation pathways, compare them with related structures, and evaluate alternative analytical methodologies, providing researchers with a comprehensive framework for the characterization of this class of compounds.

The Subject Molecule: Structure and Predicted Mass

The molecule at the center of our investigation is 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. Its structure, featuring a central pyrazole core with three distinct substituents, presents a compelling case for fragmentation analysis.

• Molecular Formula: C₁₆H₁₅N₃

• Monoisotopic Mass: 249.1266 Da

• Key Structural Features:

  • A five-membered pyrazole ring.

  • A 2-methylphenyl (o-tolyl) group at the N1 position.

  • A phenyl group at the C3 position.

  • An amine group at the C5 position.

These features will dictate the molecule's behavior under ionization and subsequent fragmentation, offering a unique fingerprint for its identification.

Hypothesized Fragmentation Pathways under Electrospray Ionization (ESI)

While no specific experimental mass spectrum for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is readily available in the public domain, we can construct a robust, hypothesized fragmentation pathway based on established principles of mass spectrometry and the known behavior of related pyrazole derivatives.[1] Electrospray ionization (ESI) in positive ion mode is proposed as the initial method of choice due to the presence of basic nitrogen atoms, which are readily protonated to form the [M+H]⁺ ion.

The fragmentation of the protonated molecule ([M+H]⁺, m/z 250.1339) is anticipated to proceed through several key pathways, as illustrated in the diagram below.

Caption: Hypothesized ESI-MS/MS fragmentation of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Key Proposed Fragmentations:

• Loss of Ammonia (NH₃): The amino group at the C5 position is a likely site for charge localization. A common fragmentation pathway for primary amines is the neutral loss of ammonia, leading to a fragment ion at m/z 233.1.

• Cleavage of the N-N Bond: The nitrogen-nitrogen bond within the pyrazole ring is susceptible to cleavage, a characteristic fragmentation for this heterocyclic system.[1] This can lead to the formation of a stable ion at m/z 118.1, corresponding to the protonated 2-methylphenylacetyleneimine cation, and a neutral loss of the phenylacetonitrile radical.

• Loss of the Tolyl Group: Cleavage of the N-C bond connecting the tolyl group to the pyrazole ring can result in the loss of a tolyl radical (C₇H₇•) or a neutral toluene molecule (C₇H₈), generating fragment ions at m/z 159.1 and m/z 158.1, respectively.

• Loss of Benzonitrile (C₆H₅CN): Following a rearrangement, the molecule could expel a neutral benzonitrile molecule, resulting in a fragment at m/z 147.1.

• Formation of Phenyl and Tolyl Cations: The presence of two aromatic substituents makes the formation of the phenyl cation (m/z 77.1) and the tolyl cation (m/z 91.1) highly probable, especially under higher collision energies.

Comparative Fragmentation Analysis: Insights from a Structural Analogue

To ground our hypothesized fragmentation in experimental reality, we will compare it to the known mass spectrometric behavior of a closely related compound, 1,3-diphenyl-1H-pyrazol-5-amine (C₁₅H₁₃N₃, Monoisotopic Mass: 235.1109 Da).[2]

Fragment Ion	1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine (Hypothesized)	1,3-diphenyl-1H-pyrazol-5-amine (Experimental Data) [2]	Interpretation
[M+H]⁺	m/z 250.1	m/z 236.1	Protonated molecular ion.
[M-NH₂]⁺	m/z 234.1	m/z 219.1	Loss of the amino radical.
[M-C₆H₅]⁺	m/z 173.1	m/z 159.1	Loss of the phenyl group.
[C₆H₅N₂]⁺	m/z 105.1	m/z 105.1	Phenyl diazonium ion, indicative of N-phenyl substitution.
[C₆H₅]⁺	m/z 77.1	m/z 77.1	Phenyl cation, a common fragment for phenyl-substituted compounds.

The comparison reveals common fragmentation pathways, such as the loss of the amino group and the formation of the phenyl cation. The key difference lies in the fragments originating from the N1-substituent. For our target molecule, we predict fragments related to the tolyl group (e.g., m/z 91), which would be absent in the spectrum of 1,3-diphenyl-1H-pyrazol-5-amine. This comparative approach is crucial for confirming the identity of the N1-substituent.

Alternative and Complementary Analytical Techniques

While mass spectrometry is a powerful tool, a multi-faceted analytical approach is often necessary for unambiguous structure confirmation. Here, we compare mass spectrometry with other key analytical techniques.

Technique	Strengths	Limitations	Application to the Target Molecule
Mass Spectrometry (MS)	High sensitivity, provides molecular weight and fragmentation data for structural elucidation.	Isomers can be difficult to distinguish without tandem MS and careful interpretation.	Ideal for confirming molecular weight and identifying key structural motifs through fragmentation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the carbon-hydrogen framework and the connectivity of atoms.[3][4][5][6][7]	Lower sensitivity than MS, requires larger sample amounts.	Essential for unambiguous determination of isomerism (e.g., position of the methyl group on the phenyl ring) and the overall 3D structure.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Provides information about the functional groups present in the molecule.[8][9]	Does not provide information on the overall molecular structure or connectivity.	Useful for confirming the presence of the N-H (amine) and C=N/C=C (pyrazole and aromatic rings) functional groups.
High-Performance Liquid Chromatography (HPLC)	Excellent for separating mixtures and quantifying the purity of the compound.[10]	Does not provide structural information on its own.	Used as a separation technique prior to MS analysis (LC-MS) to ensure the sample is pure.

Caption: A typical analytical workflow for the characterization of a novel compound.

Experimental Protocols

To facilitate the replication of these analyses, we provide the following detailed experimental protocols.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To obtain the mass spectrum and fragmentation pattern of the target molecule.

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., a quadrupole time-of-flight or triple quadrupole instrument) with an electrospray ionization (ESI) source.

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol. Dilute to a final concentration of 1 µg/mL with 50:50 methanol:water containing 0.1% formic acid.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS Conditions:

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • MS1 Scan Range: m/z 50-500.

  • MS/MS: Select the protonated molecular ion ([M+H]⁺) as the precursor ion and acquire product ion spectra using a collision energy ramp (e.g., 10-40 eV).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and isomerism.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to establish proton-proton and proton-carbon correlations, respectively. HMBC (Heteronuclear Multiple Bond Correlation) can be used to establish long-range correlations.[5]

Conclusion

The structural characterization of novel compounds like 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a critical step in the drug discovery pipeline. This guide has provided a comprehensive overview of its predicted mass spectrometric fragmentation, offering a roadmap for its identification and differentiation from related structures. By combining the power of high-resolution mass spectrometry with complementary techniques such as NMR and FT-IR, researchers can achieve a high degree of confidence in their structural assignments. The provided protocols serve as a starting point for the development of robust analytical methods for this and other similar pyrazole derivatives, ultimately contributing to the advancement of medicinal chemistry and pharmaceutical sciences.

References

• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Molecules. [Link]

• Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. Magnetic Resonance in Chemistry. [Link]

• ¹H and ¹³C NMR Characterization of Pyrazole Carboxamide Derivatives. ResearchGate. [Link]

• Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Visnav. [Link]

• Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography A. [Link]

• FT-IR spectra of N-(2-(cyclohex-1-en-1-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (MR-S1-2) in CDCl₃. ResearchGate. [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules. [Link]

• 1,3-Diphenyl-1H-pyrazol-5-amine. PubChem. [Link]

• 5-Amino-1,3-diphenyl pyrazole - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. [Link]

• An Analysis on Heterocyclic Compounds and their chemical properties. ResearchGate. [Link]

• New 1,3-diphenyl-1H-pyrazol-5-ols as anti-methicillin resistant Staphylococcus aureus agents: Synthesis, antimicrobial evaluation and in silico studies. Journal of the Indian Chemical Society. [Link]

• Analytical Techniques Comparison Final. Scribd. [Link]

• Comparison of Analytical Techniques in the Characterization of Complex Compounds. ResearchGate. [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]

• 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. NIST WebBook. [Link]

• Ion fragmentation of small molecules in mass spectrometry. SlideShare. [Link]

• Comparative analysis and validation of analytical techniques for quantification active component in pharmaceuticals: Green approach. Scilit. [Link]

• Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. bioRxiv. [Link]

• Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal. [Link]

• Abandoning the Quadrupole for Mass Spectrometry Fragmentation Analysis: Towards 1,000 Hz Speeds with 100% Ion Utilization Using High Resolution Ion Mobility Precursor Isolation. bioRxiv. [Link]

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• 2. 1,3-Diphenyl-1H-pyrazol-5-amine | C15H13N3 | CID 199969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues [mdpi.com]
• 4. Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. visnav.in [visnav.in]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Elemental Analysis for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

This guide provides an in-depth, objective comparison of methodologies for the validation of elemental analysis, specifically focusing on the novel heterocyclic amine, 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to explain the scientific rationale behind experimental choices, ensuring a self-validating system for robust and reliable analytical results.

Introduction: The Critical Role of Elemental Analysis in Compound Verification

Elemental analysis is a fundamental technique in chemical and pharmaceutical sciences, serving as a primary method for confirming the elemental composition of a synthesized compound.[1][2] For a novel molecule like 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, a compound of interest in medicinal chemistry due to the broad biological activities of pyrazole derivatives, accurate and precise elemental analysis is non-negotiable.[3][4][5] It provides the foundational evidence of a compound's empirical formula, which, in conjunction with spectroscopic data, confirms its molecular identity and purity.

The most common method for determining the carbon, hydrogen, and nitrogen content of organic compounds is combustion-based CHN analysis, a technique rooted in the classical Pregl-Dumas method.[6][7] This process involves the high-temperature combustion of the sample in an oxygen-rich environment to convert carbon to carbon dioxide, hydrogen to water, and nitrogen to nitrogen gas.[7] These resulting gases are then separated and quantified to determine the percentage by mass of each element in the original sample.

Theoretical Elemental Composition of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

The first step in any elemental analysis validation is to establish the theoretical composition based on the compound's molecular formula. This serves as the "true value" against which experimental results will be compared.

Molecular Formula: C₁₆H₁₅N₃

To calculate the theoretical elemental percentages, the following atomic weights are used:

• Carbon (C): 12.011 g/mol

• Hydrogen (H): 1.008 g/mol

• Nitrogen (N): 14.007 g/mol

The molecular weight of C₁₆H₁₅N₃ is calculated as: (16 * 12.011) + (15 * 1.008) + (3 * 14.007) = 192.176 + 15.120 + 42.021 = 249.317 g/mol

The theoretical percentages are then calculated as follows:

• %C = (192.176 / 249.317) * 100 = 77.08%

• %H = (15.120 / 249.317) * 100 = 6.06%

• %N = (42.021 / 249.317) * 100 = 16.85%

These theoretical values are the benchmark for the validation experiments.

Key Validation Parameters and Acceptance Criteria

The validation of the elemental analysis method for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine should adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines. The core parameters to be evaluated are accuracy, precision (repeatability and intermediate precision), and specificity.

Validation Parameter	Acceptance Criteria	Rationale
Accuracy	The experimentally determined mean value should be within ±0.4% of the theoretical value for each element (C, H, N).[9][10]	This is a widely accepted standard in both academic and industrial settings to confirm the elemental composition and purity of a small molecule.
Precision (Repeatability)	The relative standard deviation (RSD) of a minimum of six replicate measurements of the same homogenous sample should not exceed 2.0%.	This ensures that the analytical method yields consistent results for the same sample under the same operating conditions over a short interval of time.
Precision (Intermediate Precision)	The RSD of results from the same homogenous sample tested on different days, with different analysts, or on different instruments should not exceed 3.0%.	This demonstrates the robustness of the method and its ability to produce consistent results despite minor variations in the experimental setup.
Specificity	The method must be able to unequivocally assess the elements of interest in the presence of components that may be expected to be present, such as solvents or impurities.	In the context of CHN analysis, this is primarily ensured by the complete combustion of the sample and the selective detection of the resulting gases.

Experimental Protocol: A Self-Validating System

The following protocol for CHN analysis is designed to be a self-validating system, with built-in checks and controls to ensure the integrity of the results.

Instrumentation and Reagents

• Elemental Analyzer: A modern CHN elemental analyzer capable of high-temperature combustion (≥900°C).

• Microbalance: A balance with a readability of at least 0.001 mg.

• Gases: High-purity helium and oxygen.

• Consumables: Tin capsules for solid samples.[11]

• Reference Standard: A certified organic standard with a known elemental composition (e.g., acetanilide).

• Test Sample: 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, confirmed to be of high purity by other analytical techniques (e.g., NMR, LC-MS).

Sample Preparation: The Foundation of Accurate Analysis

Proper sample preparation is critical for obtaining accurate and reproducible results.[12]

• Homogenization: Ensure the sample of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a fine, homogenous powder. If necessary, gently grind the sample in an agate mortar and pestle.

• Drying: Dry the sample in a vacuum oven at a temperature that will not cause decomposition to remove any residual moisture, which can affect the hydrogen and carbon content.

• Weighing:

  • Tare a clean, empty tin capsule on the microbalance.

  • Accurately weigh 1-3 mg of the dried, homogenized sample into the capsule.[2]

  • Record the weight to the nearest 0.001 mg.

  • Crimp the tin capsule to securely enclose the sample and remove as much air as possible.

Instrument Calibration and System Suitability

• Calibration: Calibrate the elemental analyzer according to the manufacturer's instructions using a certified organic standard. This establishes the relationship between the detector response and the known elemental concentrations.

• System Suitability: Before analyzing the test sample, run a check standard (a certified standard different from the one used for calibration) to verify the accuracy of the calibration. The results for the check standard must fall within ±0.3% of the certified values.

Validation Experiments

Accuracy:

• Prepare and analyze three separate samples of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

• Calculate the mean percentage for C, H, and N from the three runs.

• Compare the mean experimental values to the theoretical values. The difference should not exceed ±0.4%.

Precision (Repeatability):

• Prepare and analyze six individual samples of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine from the same homogenous batch.

• Calculate the mean, standard deviation, and RSD for the C, H, and N percentages.

• The RSD for each element should be ≤ 2.0%.

Intermediate Precision:

• Have a second analyst, on a different day, prepare and analyze six individual samples of the same batch of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

• Calculate the mean, standard deviation, and RSD for this second set of data.

• Compare the results from both days. The overall RSD for the twelve measurements should be ≤ 3.0%.

Data Presentation and Interpretation

The quantitative data from the validation experiments should be summarized in a clear and concise table for easy comparison.

Parameter	Element	Theoretical Value (%)	Experimental Value (%)	Acceptance Criteria	Result
Accuracy	C	77.08	77.21 (Mean of 3)	±0.4%	Pass
H	6.06	6.15 (Mean of 3)	±0.4%	Pass
N	16.85	16.79 (Mean of 3)	±0.4%	Pass
Repeatability	C	-	RSD = 0.5% (n=6)	≤ 2.0%	Pass
H	-	RSD = 0.8% (n=6)	≤ 2.0%	Pass
N	-	RSD = 0.6% (n=6)	≤ 2.0%	Pass
Intermediate Precision	C	-	Overall RSD = 0.9% (n=12)	≤ 3.0%	Pass
H	-	Overall RSD = 1.2% (n=12)	≤ 3.0%	Pass
N	-	Overall RSD = 1.0% (n=12)	≤ 3.0%	Pass

Visualizing the Workflow

The following diagrams illustrate the key workflows described in this guide.

Caption: Workflow for Elemental Analysis Validation.

Caption: Logical Flow of Validation Criteria.

Conclusion

The validation of elemental analysis for a novel compound such as 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine is a critical step in its characterization. By following a structured approach that evaluates accuracy, precision, and specificity against predefined and scientifically justified acceptance criteria, researchers can ensure the reliability and integrity of their data. The protocols and comparative data presented in this guide provide a robust framework for this validation process, emphasizing the causality behind each experimental choice. Adherence to these principles not only satisfies regulatory expectations but also upholds the standards of scientific rigor necessary for advancing drug discovery and development.

References

• Analytik Jena. (n.d.). Determination of Elemental Impurities in Pharmaceuticals by ICP-MS in accordance with ICH Q3D and USP 232 and 233 using the Exam.
• Elementar. (2025, September 30). Best practices for sample preparation in elemental analysis.

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Retrieved from [Link]

• Reina, S. (2014, August 2). How we can calculate the exact relative C,H,N,S of compound based on C,H, N,S data only?
• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.).
• SPECTROSCOPY EDITORS. (2023, August 16). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Spectroscopy Online.
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• An International Study Evaluating Elemental Analysis. (2022, June 23). ACS Central Science.
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• Little, T. A. (2016, October 2). Establishing Acceptance Criteria for Analytical Methods. Thomas A. Little Consulting.
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• Composition Formulas of Cu-Ni-Al Cupronickel Alloys Derived by the Cluster Plus Glue
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A Senior Application Scientist's Guide to the 13C NMR Chemical Shifts of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine: A Comparative Analysis

For the discerning researcher in medicinal chemistry and drug development, precise structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone of this process, offering a detailed map of the carbon skeleton of a molecule. This guide provides an in-depth technical comparison of predicted and expected experimental 13C NMR chemical shifts for the novel heterocyclic compound, 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

The pyrazole scaffold is a privileged structure in medicinal chemistry, and understanding the electronic environment of each carbon atom is crucial for predicting reactivity, metabolism, and interaction with biological targets. This guide is structured to provide not just data, but a framework for understanding the causality behind chemical shifts and a robust protocol for obtaining high-quality experimental data.

Molecular Structure and Atom Numbering

To facilitate a clear discussion, the following atom numbering scheme will be used for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Caption: Atom numbering for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine.

Comparative Analysis of 13C NMR Chemical Shifts

The following table presents a comparison of computationally predicted 13C NMR chemical shifts for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine against typical experimental ranges observed for similar pyrazole derivatives. This provides a valuable benchmark for researchers seeking to confirm the synthesis of this molecule.

Carbon Atom	Predicted Chemical Shift (ppm)	Typical Experimental Range for Analogous Pyrazoles (ppm)	Rationale for Predicted Shift
Pyrazole Ring
C3	~151	145 - 155	Attached to an sp2 nitrogen and a phenyl group, leading to a downfield shift.[1][7]
C4	~95	90 - 110	Shielded position in the pyrazole ring, typically upfield.[8][9]
C5	~148	140 - 150	Attached to two nitrogen atoms and bearing an amino group, resulting in a significant downfield shift.[2][3]
3-Phenyl Group
C1'	~132	130 - 135	Quaternary carbon attached to the pyrazole ring.
C2'/C6'	~128	125 - 130	Aromatic CH carbons.
C3'/C5'	~129	128 - 130	Aromatic CH carbons.
C4'	~127	125 - 128	Aromatic CH carbon.
1-(2-methylphenyl) Group
C1''	~137	135 - 140	Quaternary carbon attached to the pyrazole nitrogen.
C2''	~135	133 - 138	Quaternary carbon bearing the methyl group.
C3''	~130	128 - 132	Aromatic CH carbon.
C4''	~127	125 - 129	Aromatic CH carbon.
C5''	~126	124 - 128	Aromatic CH carbon.
C6''	~125	123 - 127	Aromatic CH carbon.
CH3	~18	15 - 20	Methyl group on an aromatic ring.

Experimental Protocol for 13C NMR Acquisition

To validate the predicted chemical shifts, a robust and well-controlled experimental approach is necessary. The following protocol is designed to yield a high-quality, unambiguous 13C NMR spectrum.

1. Sample Preparation:

• Solvent Selection: Deuterated chloroform (CDCl3) is a suitable initial choice due to its commonality and ability to dissolve a wide range of organic compounds. For compounds with lower solubility, or to investigate potential hydrogen bonding effects, deuterated dimethyl sulfoxide (DMSO-d6) is an excellent alternative.[1]
• Concentration: Prepare a solution of 10-20 mg of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine in 0.6-0.7 mL of the chosen deuterated solvent.
• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

2. NMR Instrument Parameters (for a 400 MHz spectrometer):

• Nucleus: 13C
• Pulse Program: A standard proton-decoupled 13C experiment (e.g., zgpg30 on Bruker instruments) should be used.
• Acquisition Time (AQ): 1.0 - 1.5 seconds.
• Relaxation Delay (D1): 2.0 - 5.0 seconds. A longer delay is crucial for obtaining accurate integrals for quaternary carbons, which have longer relaxation times.
• Number of Scans (NS): 1024 - 4096 scans, or as needed to achieve an adequate signal-to-noise ratio.
• Spectral Width (SW): 0 - 200 ppm.
• Temperature: 298 K (25 °C).

3. Advanced 2D NMR Experiments for Unambiguous Assignment:

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s), definitively identifying the signals for CH, CH2, and CH3 groups.
• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between carbons and protons that are two or three bonds apart. This is invaluable for assigning quaternary carbons by observing their correlations to nearby protons.

Workflow for Comparison of Experimental and Predicted Data

The following workflow provides a systematic approach to validating the structure of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine using 13C NMR.

Caption: Workflow for structural validation using 13C NMR.

Conclusion

This guide provides a comprehensive framework for the analysis of the 13C NMR spectrum of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. By combining the predictive power of computational chemistry with a rigorous experimental protocol, researchers can confidently elucidate and confirm the structure of this and related novel pyrazole derivatives. The provided data and methodologies serve as a valuable resource for scientists engaged in the design and synthesis of new chemical entities for drug discovery and development.

References

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-686. [Link]

• de Oliveira, R. B., et al. (2008). 1H, 13C NMR, X-ray and conformational studies of new 1-alkyl-3-benzoyl-pyrazole and 1-alkyl-3-benzoyl-pyrazoline derivatives. Magnetic Resonance in Chemistry, 46(9), 878-885. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

• Jimeno, M. L., et al. (2002). 1H and 13C NMR study of perdeuterated pyrazoles. Journal of Molecular Structure, 602-603, 291-295. [Link]

• Elguero, J., et al. (2016). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry, 54(2), 97-106. [Link]

• Desai, N. C., et al. (2009). Synthesis of novel pyrazole derivatives from diaryl 1,3-diketones (Part-I). Rasayan Journal of Chemistry, 2(2), 343-346. [Link]

• Teixeira, C., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 35. [Link]

• Begtrup, M., et al. (1992). 13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives. Magnetic Resonance in Chemistry, 30(2), 154-168. [Link]

• Bouabdallah, I., et al. (2006). Synthesis of new 1-aryl-3,5-dialkylpyrazoles by N-arylation of 3,5-disubstituted-pyrazoles with 4-fluoro and 2-fluoronitrobenzene under microwave irradiation and classical heating. Arkivoc, 2006(12), 138-144. [Link]

• Alkorta, I., et al. (2000). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 24(7), 493-499. [Link]

• Patel, M. B., et al. (2012). Synthesis of pyrazole derivatives and screening of their antibacterial and antifungal activities. E-Journal of Chemistry, 9(4), 2136-2144. [Link]

• Deneva, T., et al. (2022). DFT calculations of 1H- and 13C-NMR chemical shifts of 3-methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine. Scientific Reports, 12(1), 17658. [Link]

• University of Regensburg. (n.d.). Chemical Shifts. [Link]

• Abood, N. A., & Al-Shlhai, R. A. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. [Link]

• Nagarajan, K. (1985). Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 95(1-2), 127-142. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

Essential Safety and Handling Guide for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal protocols for 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine. As a Senior Application Scientist, this guide is formulated to provide not just procedural steps, but the scientific reasoning behind them, ensuring a culture of safety and excellence in your laboratory. The information herein is synthesized from established safety guidelines for structurally related aromatic amines and pyrazole derivatives.

Hazard Analysis: Understanding the Risks

Therefore, it is imperative to handle 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine with a high degree of caution, assuming it may possess the following hazardous properties:

• Skin Irritation: May cause redness, itching, or inflammation upon contact.[8]

• Serious Eye Irritation: Can cause significant eye irritation or damage.[4][9]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[10]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is non-negotiable to minimize exposure and ensure your safety. The selection of appropriate PPE is contingent on the specific laboratory operation being performed.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Aliquoting (Solid)	Safety glasses with side shields or chemical safety goggles.[11][12]	Chemical-resistant nitrile or neoprene gloves.[12][13]	Laboratory coat.	N95-rated dust mask or a respirator if the process is likely to generate significant dust.[11]
Solution Preparation	Chemical safety goggles. A face shield is recommended if splashing is possible.[12]	Chemical-resistant nitrile or neoprene gloves.[12][13]	Laboratory coat.	Work in a certified chemical fume hood.[3]
Reaction & Work-up	Chemical safety goggles and a face shield.[12]	Chemical-resistant nitrile or neoprene gloves.[12][13]	Laboratory coat. Chemical-resistant apron for larger quantities.	All operations should be conducted in a certified chemical fume hood.[3]
Spill Cleanup	Chemical safety goggles and a face shield.[12]	Heavy-duty chemical-resistant gloves (e.g., butyl rubber).	Chemical-resistant coveralls or suit.[12]	Air-purifying respirator with appropriate cartridges for organic vapors and particulates.[11][14]

The Rationale Behind PPE Selection:

• Eye and Face Protection: The primary risk to the eyes is from airborne particles of the solid compound and splashes of solutions. Safety glasses with side shields offer a baseline of protection, while chemical goggles provide a seal around the eyes, offering superior protection against splashes.[11][12] A face shield should be used in conjunction with goggles during procedures with a high risk of splashing.[12]

• Hand Protection: Aromatic amines can potentially be absorbed through the skin.[13] Chemical-resistant gloves, such as nitrile or neoprene, provide a necessary barrier.[12] It is crucial to inspect gloves for any signs of degradation or perforation before use and to practice proper glove removal techniques to avoid skin contamination.[15]

• Body Protection: A standard laboratory coat protects against minor spills and contamination of personal clothing.[11] For larger-scale operations or significant spill cleanup, a chemical-resistant apron or coveralls are necessary to prevent widespread skin contact.[12][16]

• Respiratory Protection: Inhalation of fine powders can cause respiratory irritation.[10] Performing manipulations of solid material that may generate dust within a fume hood is the preferred engineering control.[3] If this is not feasible, a respirator is required.[11]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is fundamental to laboratory safety and environmental responsibility.

Pre-Handling Checklist:

• Information Review: Thoroughly read and understand this safety guide and any available Safety Data Sheets (SDS) for similar compounds.[17]

• Location and Equipment: Ensure that a certified chemical fume hood, safety shower, and eyewash station are readily accessible and operational.[5][11]

• PPE Availability: Confirm that all necessary PPE is available, in good condition, and fits correctly.[1]

• Waste Containment: Have a designated, clearly labeled waste container ready for all solid and liquid waste generated.[16]

Handling Procedures:

• Controlled Environment: All handling of 1-(2-methylphenyl)-3-phenyl-1H-pyrazol-5-amine, especially in its solid form, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[3]

• Avoid Dust Generation: When handling the solid compound, use techniques that minimize the creation of dust.[11][18]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[4][8] Wash hands thoroughly with soap and water after handling the compound, before leaving the laboratory, and before eating or drinking.[9][15]

• Contamination Prevention: Avoid contact with skin, eyes, and clothing.[8][11] In case of accidental contact, follow the first aid procedures outlined below.

Disposal Protocol:

• Waste Segregation: All waste materials, including unused product, contaminated consumables (e.g., gloves, weighing paper, pipette tips), and empty containers, must be collected in a designated hazardous waste container.[16][18]

• Labeling: The waste container must be clearly labeled with the chemical name and associated hazard symbols in accordance with your institution's and local regulations.[16]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[11][18]

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety department or a licensed chemical waste disposal company.[9][18]

Emergency Procedures

In the event of an emergency, remain calm and follow these procedures.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[10][17] Seek medical attention if irritation persists.[8]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9][10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[9][17] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with water.[5] Seek immediate medical attention.

Visualizing Safety Workflows

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

Spill Response Logic

Caption: Logical flow for responding to a chemical spill.

References

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• SAFETY DATA SHEET. (2025, December 23). Fisher Scientific.
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